Cas no 442865-50-1 (N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide
• CAS No: 442865-50-1
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 6295030
• PubChem ID: 1277392
• Update Time: 2024-01-06

N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide
• N-(1-acetyl-2,3-dihydroindol-5-yl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide
• AKOS000811796
• Z73998852
• 442865-50-1
• N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide
• SR-01000497532-1
• F1174-3156
• CCG-20745
• Oprea1_263792
• 2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(1-acetylindolin-5-yl)acetamide
• SR-01000497532
• AB00685730-01
• HMS1652H19

• Inchi： 1S/C18H17N5O2S/c1-12(24)22-9-7-13-10-14(5-6-15(13)22)19-17(25)11-26-18-21-20-16-4-2-3-8-23(16)18/h2-6,8,10H,7,9,11H2,1H3,(H,19,25)
• InChI Key： KQENGDXRVQVPTE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C=CC=CN12)CC(NC1C=CC2=C(C=1)CCN2C(C)=O)=O

Computed Properties

• Exact Mass: 367.11029598g/mol
• Monoisotopic Mass: 367.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines